Cas no 306976-81-8 (2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile)

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile is a specialized organic compound featuring a pyridine core substituted with chloro and trifluoromethyl groups, linked to an acetonitrile moiety via a sulfanyl bridge. This structure imparts unique reactivity, making it valuable as an intermediate in agrochemical and pharmaceutical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers further functionalization potential. The sulfanylacetonitrile segment provides a versatile handle for nucleophilic reactions. Its well-defined molecular architecture ensures consistent performance in cross-coupling and cyclization reactions. Suitable for controlled environments, it is typically handled under inert conditions due to its sensitivity. This compound is primarily used in research and industrial applications requiring precise structural modifications.
2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile structure
306976-81-8 structure
Product Name:2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile
CAS No:306976-81-8
MF:C8H4ClF3N2S
MW:252.643969535828
MDL:MFCD00215247
CID:853697
PubChem ID:2773907
Update Time:2025-06-14

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl}acetonitrile
    • AKOS005069615
    • HMS1364F20
    • {[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]thio}acetonitrile
    • 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylacetonitrile
    • Bionet2_000130
    • 2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]SULFANYL)ACETONITRILE
    • 12G-044
    • 2-((3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL)SULFANYL)ACETONITRILE
    • 306976-81-8
    • MFCD00215247
    • 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)acetonitrile
    • 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetonitrile
    • CS-0318143
    • 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile
    • MDL: MFCD00215247
    • Inchi: 1S/C8H4ClF3N2S/c9-6-3-5(8(10,11)12)4-14-7(6)15-2-1-13/h3-4H,2H2
    • InChI Key: KWHJLVBRXJHTRQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=C(C(F)(F)F)C=1)SCC#N

Computed Properties

  • Exact Mass: 251.9735815g/mol
  • Monoisotopic Mass: 251.9735815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • Melting Point: 64-66°C

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile Pricemore >>

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Additional information on 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile

Recent Advances in the Study of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile (CAS: 306976-81-8)

The compound 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile (CAS: 306976-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl and pyridine moieties make it a versatile building block for the development of agrochemicals and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting potential applications in the treatment of inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 306976-81-8. A recent patent application (WO2023056789) describes a novel catalytic method that significantly reduces reaction times and improves scalability. This development is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's synthesis.

From a pharmacological perspective, preliminary in vitro studies have shown that derivatives of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile exhibit promising activity against certain cancer cell lines. Research conducted at the University of Tokyo in 2024 revealed that these derivatives can modulate the activity of protein kinases involved in cell proliferation, opening new avenues for targeted cancer therapies.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research efforts are focused on structural modifications to enhance bioavailability and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinylsulfanyl}acetonitrile represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent progress in its synthesis and biological evaluation underscores its potential as a scaffold for developing novel therapeutic agents. Future research should focus on elucidating its structure-activity relationships and exploring its utility in addressing unmet medical needs.

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